4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl chloride

• CAS No.: 29305-46-2
• Molecular Formula: C11H6ClNO3
• Molecular Weight: 235.62 g/mol
• IUPAC Name: 4-(2,5-dioxopyrrol-1-yl)benzoyl chloride
• InChI: InChI=1S/C11H6ClNO3/c12-11(16)7-1-3-8(4-2-7)13-9(14)5-6-10(13)15/h1-6H
• InChI Key: BCHKIOWPKLJEKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)Cl)N2C(=O)C=CC2=O

Description

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl chloride is a useful research compound. Its molecular formula is C11H6ClNO3 and its molecular weight is 235.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of one molar equivalent of N-(4-carboxyphenyl)maleimide is reacted with excess thionyl chloride at 50° C. for three hours. The excess thionyl chloride is distilled off, and the residual product recrystallized from benzene to obtain pure N-(4-(chlorocarbonyl)phenyl)maleimide.

Synthesis routes and methods II

Procedure details

Para-maleimidobenzoyl chloride was prepared in accordance with the procedure described by Adams et al. in J. Am. Chem. Soc., 42, 599 (1920). The N-(para-carboxyphenyl) maleimide (15 g) was suspended in about 80 ml of benzene with stirring. To this mixture was added 15 ml (a 2.5:1 molar excess) of oxalyl chloride, whereupon some gas was evolved. The mixture was then heated slowly to reflux and maintained at reflux for two hours. Excess oxalyl chloride was removed by distillation. The reaction mixture was then cooled and the yellow product recovered by suction filtration. The resultant product was washed with hexane and dried under vacuum at room temperature.